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Compound of Interest

Compound Name: AS1938909

Cat. No.: B15540900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the published data on AS1938909, a small

molecule inhibitor of the SH2 domain-containing inositol 5-phosphatase 2 (SHIP2). The

information is compiled from publicly available research to aid in the evaluation and potential

replication of key findings.

Quantitative Data Summary
AS1938909 has been characterized as a potent and selective inhibitor of SHIP2. The following

tables summarize the key quantitative metrics from published literature, comparing it with the

related compound AS1949490.

Table 1: In Vitro Inhibitory Activity of AS1938909 and a Key Comparator
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Compoun
d

Target
Assay
Type

Ki (μM) IC50 (μM) Species
Referenc
e

AS193890

9
SHIP2

Phosphata

se Assay
0.44 0.57 Human [1]

AS194949

0
SHIP2

Phosphata

se Assay
0.44 0.62 Human [2][3]

AS193890

9
SHIP2

Phosphata

se Assay
- 0.18 Mouse

AS194949

0
SHIP2

Phosphata

se Assay
- 0.34 Mouse [3]

Table 2: Selectivity Profile of AS1938909

Off-Target IC50 (μM) Species Reference

SHIP1 21 Human [1]

PTEN >50 Human

Synaptojanin >50 Human

Myotubularin >50 Human

Signaling Pathway and Experimental Workflow
AS1938909 exerts its effects by inhibiting SHIP2, a key negative regulator of the PI3K/Akt

signaling pathway. This pathway is crucial for insulin signaling and glucose metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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